Cas no 1891126-32-1 (tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate
• CAS No: 1891126-32-1
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 5770809
• PubChem ID: 117236529
• Update Time: 2025-08-02

tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-1886213
• tert-butyl N-[4-(chloromethyl)-2-methylphenyl]carbamate
• 1891126-32-1
• tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate

• Inchi： 1S/C13H18ClNO2/c1-9-7-10(8-14)5-6-11(9)15-12(16)17-13(2,3)4/h5-7H,8H2,1-4H3,(H,15,16)
• InChI Key： XSSXDUHDSAIARQ-UHFFFAOYSA-N
• SMILES： ClCC1C=CC(=C(C)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 255.1026065g/mol
• Monoisotopic Mass: 255.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate

tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate: A Comprehensive Overview

The compound with CAS No. 1891126-32-1, known as tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate, is a highly specialized organic compound that has garnered significant attention in various fields of chemical research and industrial applications. This compound is notable for its unique structural properties and versatile functional groups, which make it a valuable intermediate in the synthesis of advanced materials and pharmaceuticals. The term tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate itself highlights the presence of key functional groups such as the tert-butyl group, a carbamate moiety, and a chloromethyl substituent, all of which contribute to its chemical reactivity and potential applications.

Recent studies have focused on the synthesis and characterization of this compound, leveraging modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry to elucidate its molecular structure. Researchers have also explored its reactivity under various conditions, revealing its potential as a building block in organic synthesis. For instance, the chloromethyl group in the molecule has been shown to participate in nucleophilic substitution reactions, making it a valuable precursor for the synthesis of biologically active compounds.

In terms of applications, tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate has been utilized in the development of advanced polymers and coatings. Its ability to form stable bonds under specific reaction conditions makes it an ideal candidate for creating materials with enhanced mechanical properties. Additionally, this compound has been investigated for its potential in drug delivery systems, where its structural features allow for controlled release mechanisms.

The synthesis of this compound typically involves multi-step reactions, often starting from readily available starting materials such as tert-butyl chloride and appropriate aromatic precursors. The use of catalytic agents and optimized reaction conditions has significantly improved the yield and purity of the final product. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, reducing environmental impact while maintaining high efficiency.

From a structural perspective, the molecule's tert-butyl group provides steric hindrance, which can influence its reactivity and solubility properties. This feature is particularly advantageous in applications where controlled reactivity is desired. Furthermore, the presence of a methyl group on the aromatic ring enhances the molecule's stability under certain conditions, making it suitable for use in harsh chemical environments.

Looking ahead, ongoing research is exploring the potential of tert-butyl N-4-(chloromethyl)-2-methylphenylcarbamate in emerging fields such as nanotechnology and biotechnology. Its unique combination of functional groups positions it as a promising candidate for developing novel materials with tailored properties. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in both academic research and industrial applications.